Cas no 937048-15-2 (4-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}but-3-yn-1-ol)

• Product Name: 4-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}but-3-yn-1-ol
• CAS No: 937048-15-2
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• CID: 5280628
• Update Time: 2026-03-09

4-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}but-3-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-1-ol, 4-(4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl)-
• 4-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}but-3-yn-1-ol

• Inchi： 1S/C10H10N4O/c11-10-9-5-4-8(3-1-2-6-15)14(9)13-7-12-10/h4-5,7,15H,2,6H2,(H2,11,12,13)
• InChI Key： ZAVNFPBNSPTLOY-UHFFFAOYSA-N
• SMILES： C(O)CC#CC1N2C(=CC=1)C(N)=NC=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 4-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}but-3-yn-1-ol

Comprehensive Overview of 4-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}but-3-yn-1-ol (CAS No. 937048-15-2)

The compound 4-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}but-3-yn-1-ol, identified by its CAS number 937048-15-2, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique pyrrolo[2,1-f][1,2,4]triazine core, which is a privileged scaffold in the design of kinase inhibitors and other therapeutic agents. The presence of an amino group and a hydroxybutynyl side chain further enhances its potential for molecular interactions, making it a valuable intermediate in pharmaceutical research.

In recent years, the demand for heterocyclic compounds like 4-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}but-3-yn-1-ol has surged due to their versatility in targeting protein kinases, which are implicated in numerous diseases, including cancer and inflammatory disorders. Researchers are particularly interested in optimizing the pharmacokinetic properties of such compounds to improve their bioavailability and efficacy. The CAS 937048-15-2 compound is often discussed in the context of structure-activity relationship (SAR) studies, where its modular structure allows for systematic modifications to enhance binding affinity and selectivity.

One of the most frequently searched questions related to this compound is: "What are the applications of 4-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}but-3-yn-1-ol in drug development?" The answer lies in its ability to serve as a key intermediate in the synthesis of potent kinase inhibitors. For instance, derivatives of this compound have shown promise in preclinical studies for targeting EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase), both of which are critical in oncology research. Additionally, its click chemistry-compatible alkyne moiety enables facile conjugation with other functional groups, expanding its utility in bioconjugation and probe design.

Another hot topic in the scientific community is the synthetic accessibility of CAS 937048-15-2. Researchers are exploring efficient routes to synthesize this compound with high yield and purity, often leveraging palladium-catalyzed cross-coupling reactions or multicomponent reactions. The compound's solubility and stability under physiological conditions are also critical factors under investigation, as these properties directly impact its suitability for in vivo studies. Recent advancements in computational chemistry have further aided in predicting its metabolic pathways and potential off-target effects, streamlining the drug discovery process.

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In conclusion, 4-{4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl}but-3-yn-1-ol (CAS 937048-15-2) represents a fascinating example of how heterocyclic chemistry continues to drive innovation in drug discovery. Its unique structural features and versatile applications make it a subject of ongoing research, with potential implications for treating a wide range of diseases. As the scientific community delves deeper into its properties and applications, this compound is poised to remain a hot topic in both academic and industrial settings.